3-(2-Chloro-5-methoxyphenyl)aniline hydrochloride

• IUPAC Name: 3-(2-chloro-5-methoxyphenyl)aniline;hydrochloride
• InChI: InChI=1S/C13H12ClNO.ClH/c1-16-11-5-6-13(14)12(8-11)9-3-2-4-10(15)7-9;/h2-8H,15H2,1H3;1H
• InChI Key: AWRWBBZRCZKYHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=CC(=CC=C2)N.Cl
• Molecular Formula: C13H13Cl2NO
• Molecular Weight: 270.15 g/mol
• CAS No.: 1355248-17-7

Description

3-(2-Chloro-5-methoxyphenyl)aniline hydrochloride is a useful research compound. Its molecular formula is C13H13Cl2NO and its molecular weight is 270.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

Fluorescence Quenching Studies

Research involving boronic acid derivatives, specifically 5-chloro-2-methoxy phenyl boronic acid (5CMPBA) and 4-fluoro-2-methoxyphenyl boronic acid (4FMPBA), has shown the use of aniline as a quencher in fluorescence studies. This has led to insights into the negative deviation in Stern–Volmer plots and the role of intermolecular and intramolecular hydrogen bonding in alcohol environments, affecting conformational changes in the solutes' ground state (H. S. Geethanjali et al., 2015; H. S. Geethanjali, D. Nagaraja, R. Melavanki, 2015).

Synthesis and Pharmacological Evaluation

A study focused on synthesizing a compound involving substituted aniline and thioglycolic acid, indicating potential applications in areas like cancer and HIV research. The physical properties and antimicrobial activity of these synthesized products were also evaluated (Pinka Patel et al., 2013).

Preparation and Structural Analysis

In the synthesis of N-phenyl-3-methylthiopropylamine hydrochlorides, anilines including methoxyphenyl derivatives were utilized. The resulting compounds, N-phenyl-S-methylisothiazolidinium derivatives, were isolated and characterized, highlighting their potential for further chemical investigations (D. W. Swank, D. Lambeth, 1983).

Biologically Active Anilides

Research on substituted anilides of benzo[2,3-b]thiophene series involving methoxycarbonyl- and cyano-substituted anilines has shown their potential biological activity. Molecular and crystal structures of these compounds were determined, providing insights into their conformational characteristics and potential biological activity (I. Jarak et al., 2007).

Quantum Chemical Studies

A study on thiadiazolines, including 4-chloro-N-(5-phenyl-1,3,4-thiadiazol-2(3H)-ylidene)aniline, explored their potential as corrosion inhibitors for mild steel in acidic medium. The study emphasized the correlation of quantum chemical parameters to inhibition efficiency, underscoring the application of these compounds in corrosion control (P. Udhayakala et al., 2013).

Mechanism of Action

Target of Action

It’s worth noting that this compound could potentially interact with various biological targets depending on its chemical structure and properties .

Mode of Action

The compound might be involved in suzuki–miyaura (sm) cross-coupling reactions, which are widely applied transition metal-catalyzed carbon–carbon bond-forming reactions . In SM coupling, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

Given its potential involvement in sm coupling reactions, it may influence pathways related to carbon–carbon bond formation .

Result of Action

Based on its potential involvement in sm coupling reactions, it might contribute to the formation of new carbon–carbon bonds, which could have various downstream effects depending on the specific context .